BENGHE Foundational & Exploratory

Check Availability & Pricing

1,3,5-Tribenzoylbenzene chemical and physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3,5-Tribenzoylbenzene

Cat. No.: B1295284

An In-depth Technical Guide on the Core Chemical and Physical Properties of 1,3,5-
Tribenzoylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,3,5-tribenzoylbenzene, a symmetrically substituted aromatic ketone. The
information presented herein is intended to support research and development activities by
providing key data on its characteristics, synthesis, and potential applications in a structured
and accessible format.

Core Chemical and Physical Properties

1,3,5-Tribenzoylbenzene, with the IUPAC name (3,5-dibenzoylphenyl)-phenylmethanone, is a
C3-symmetric molecule.[1] Its structural formula and core properties are summarized below.

Structure:

Caption: Logical workflow for the synthesis and characterization of a Metal-Organic Framework
(MOF) using 1,3,5-tribenzoylbenzene as a tripodal organic linker.

Biological Activity

Currently, there is limited publicly available information on the specific biological activities or
signaling pathway interactions of 1,3,5-tribenzoylbenzene. Aromatic ketones can exhibit a
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range of biological effects, and the tripodal structure of this molecule may present interesting
opportunities for interaction with biological targets. Further research is required to elucidate any
potential pharmacological or toxicological properties. Molecules with similar C3 symmetry have
been explored as scaffolds in medicinal chemistry, suggesting that 1,3,5-tribenzoylbenzene
could serve as a core for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1295284?utm_src=pdf-body
https://www.benchchem.com/product/b1295284?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Tribenzoylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Tribenzoylbenzene
https://www.benchchem.com/product/b1295284#1-3-5-tribenzoylbenzene-chemical-and-physical-properties
https://www.benchchem.com/product/b1295284#1-3-5-tribenzoylbenzene-chemical-and-physical-properties
https://www.benchchem.com/product/b1295284#1-3-5-tribenzoylbenzene-chemical-and-physical-properties
https://www.benchchem.com/product/b1295284#1-3-5-tribenzoylbenzene-chemical-and-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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